Cas no 65971-79-1 (Pyrimidine, 4-(1-bromoethyl)-)

• Product Name: Pyrimidine, 4-(1-bromoethyl)-
• CAS No: 65971-79-1
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 4115306
• Update Time: 2025-04-24

Pyrimidine, 4-(1-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(1-bromoethyl)-

• Inchi： 1S/C6H7BrN2/c1-5(7)6-2-3-8-4-9-6/h2-5H,1H3
• InChI Key： RDMFMZGGKXDGFW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(Br)C)=N1

Computed Properties

• Exact Mass: 185.979
• Monoisotopic Mass: 185.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2